Cas no 1219976-28-9 (3-(4-Bromo-2-ethylphenoxy)azetidine)

• Product Name: 3-(4-Bromo-2-ethylphenoxy)azetidine
• CAS No: 1219976-28-9
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 4687444
• Update Time: 2025-05-19

3-(4-Bromo-2-ethylphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-BROMO-2-ETHYLPHENOXY)AZETIDINE
• 3-(4-Bromo-2-ethylphenoxy)azetidine

• Inchi： 1S/C11H14BrNO/c1-2-8-5-9(12)3-4-11(8)14-10-6-13-7-10/h3-5,10,13H,2,6-7H2,1H3
• InChI Key： LFDZZENQUAZZMF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC)OC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4-Bromo-2-ethylphenoxy)azetidine

Professional Introduction to Compound with CAS No 1219976-28-9 and Product Name 3-(4-Bromo-2-ethylphenoxy)azetidine

The compound with the CAS number 1219976-28-9 and the product name 3-(4-Bromo-2-ethylphenoxy)azetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both bromine and ethyl substituents in the phenoxyl group, combined with the azetidine ring, contributes to its distinctive chemical properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel heterocyclic compounds that exhibit promising biological activities. Among these, azetidine derivatives have emerged as a crucial class of molecules due to their ability to interact with biological targets in a highly specific manner. The compound 3-(4-Bromo-2-ethylphenoxy)azetidine is no exception, as it combines the favorable pharmacokinetic properties of azetidine with the electron-withdrawing effects of the bromine atom, which can enhance binding affinity to biological receptors.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The azetidine ring, a six-membered saturated heterocycle, is known for its stability and flexibility, which allows it to adopt multiple conformations that can optimize interactions with biological targets. Additionally, the phenoxy group introduces a hydrophilic moiety that can improve solubility and bioavailability, while the bromine substituent provides a handle for further functionalization via cross-coupling reactions.

Recent studies have highlighted the importance of 3-(4-Bromo-2-ethylphenoxy)azetidine in the development of novel therapeutic agents. For instance, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers. The structural features of this compound allow it to mimic natural substrates or inhibitors at active sites on kinases, thereby disrupting abnormal signaling pathways that contribute to disease progression.

The bromine atom in 3-(4-Bromo-2-ethylphenoxy)azetidine plays a particularly critical role in its reactivity and utility. It serves as an excellent site for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures. These reactions enable chemists to attach diverse functional groups to the azetidine core, thereby tailoring the compound's pharmacological properties for specific therapeutic applications.

Moreover, the ethyl substituent at the 2-position of the phenoxyl group contributes to steric hindrance and electronic modulation. This modification can influence both the compound's solubility and its interaction with biological targets. By fine-tuning this parameter, researchers can optimize pharmacokinetic profiles and enhance target engagement, leading to more effective drug candidates.

The growing interest in 3-(4-Bromo-2-ethylphenoxy)azetidine is also reflected in its application as a building block in fragment-based drug discovery (FBDD). FBDD is an innovative approach that leverages small molecular fragments with high affinity for biological targets to identify lead compounds for further development. The unique structural features of this compound make it an ideal candidate for generating novel fragments that can be optimized into potent therapeutic agents.

In conclusion, 3-(4-Bromo-2-ethylphenoxy)azetidine (CAS No 1219976-28-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and versatile reactivity make it a valuable tool for drug development and medicinal chemistry research. As our understanding of biological targets continues to evolve, compounds like this are poised to play a pivotal role in discovering new treatments for various diseases.